molecular formula C19H26F2N2O3 B13463077 tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate

tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate

Cat. No.: B13463077
M. Wt: 368.4 g/mol
InChI Key: LCWDBHGCTVZIDJ-UHFFFAOYSA-N
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Description

tert-Butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[331]nonan-1-yl}carbamate is a complex organic compound with a unique bicyclic structure

Preparation Methods

The synthesis of tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate typically involves multiple steps. The synthetic route often starts with the preparation of the bicyclic core, followed by the introduction of the benzyl and difluoro groups. The final step involves the formation of the carbamate group. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound .

Chemical Reactions Analysis

tert-Butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate undergoes various chemical reactions, including:

Scientific Research Applications

tert-Butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate has several scientific research applications:

    Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific application being studied .

Comparison with Similar Compounds

Similar compounds to tert-butyl N-{7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl}carbamate include:

Properties

Molecular Formula

C19H26F2N2O3

Molecular Weight

368.4 g/mol

IUPAC Name

tert-butyl N-(7-benzyl-9,9-difluoro-3-oxa-7-azabicyclo[3.3.1]nonan-1-yl)carbamate

InChI

InChI=1S/C19H26F2N2O3/c1-17(2,3)26-16(24)22-18-12-23(9-14-7-5-4-6-8-14)10-15(11-25-13-18)19(18,20)21/h4-8,15H,9-13H2,1-3H3,(H,22,24)

InChI Key

LCWDBHGCTVZIDJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC12CN(CC(C1(F)F)COC2)CC3=CC=CC=C3

Origin of Product

United States

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